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Compound of Interest

Compound Name: Diguanidine phosphate

CAS No.: 5423-23-4

Cat. No.: B1588332 Get Quote

Executive Summary
Diguanidine Phosphate (DGP), also known as Guanidine Phosphate (2:1), is a bifunctional

salt combining high-nitrogen guanidinium cations with phosphate anions. While traditionally

categorized as an industrial flame retardant, recent advancements in nanotechnology have

repositioned DGP as a critical precursor for heteroatom-doped semiconductors and

antimicrobial surface coatings.

This guide synthesizes the physicochemical behavior of DGP with actionable protocols for two

primary high-value applications:

P-Doped Graphitic Carbon Nitride (

) Synthesis: Utilizing DGP as a single-source precursor for self-doped photocatalysts.

Intumescent Flame Retardant (IFR) Systems: Mechanisms for char promotion in cellulosic

matrices.

Chemical Identity & Thermodynamic Properties[1]
Before establishing protocols, researchers must understand the thermal decomposition

pathway of DGP. Unlike simple urea or melamine precursors, DGP contains an inherent

phosphorus source, altering the polycondensation kinetics.
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Property Specification

Chemical Name
Diguanidine Phosphate / Guanidine Phosphate

(2:1)

CAS Number 5423-23-4

Formula

Molecular Weight 216.14 g/mol

Solubility

High in water (

@

); Insoluble in benzene/ether

Decomposition Onset (Ammonia release starts)

Melting Point (dec.)

Mechanistic Insight: Upon heating

, DGP undergoes deammoniation to form condensed phosphates (pyrophosphates) and
melamine-like intermediates. This in-situ formation of polyphosphoric acid species is the driver
for both its flame retardant efficacy (charring) and its utility in doping carbon nitride lattices.

Application I: Synthesis of P-Doped Photocatalysts
The primary limitation of standard graphitic carbon nitride (

) is its wide bandgap (

) and rapid charge recombination. Doping with phosphorus (P) creates mid-gap states and
improves charge separation. DGP acts as a "self-doping" precursor, providing both the C-N
skeleton and the P-dopant without external phosphides.

Mechanism of Self-Doping
During thermal polycondensation, the phosphate groups in DGP do not fully volatilize. Instead,

P atoms substitute C or N atoms in the tri-s-triazine units, or form P-N bonds bridging the
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planar sheets. This induces:

Bandgap Narrowing: Red-shift in absorption edge (enhanced visible light activity).

Conductivity Boost: P-doping increases planar electron delocalization.

Experimental Protocol: Thermal Polycondensation
Objective: Synthesize P-doped

nanosheets.

Materials:

Diguanidine Phosphate (98% purity)[1]

Deionized Water

Alumina Crucibles (Covered)

Workflow:

Pre-treatment: Dissolve 5g DGP in 20mL water. Sonicate for 30 mins to ensure homogeneity.

Evaporate at

to recrystallize (this ensures defect minimization).

Calcination (Step-wise):

Place dried powder in a covered alumina crucible.

Ramp 1: Heat to

at

. Hold for 60 mins (Deammoniation).

Ramp 2: Heat to

at
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. Hold for 240 mins (Polymerization).

Post-Processing:

Cool naturally to room temperature.

Grind the resulting yellow/brown agglomerate into fine powder.

Optional: Wash with 0.1M HCl and water to remove unreacted phosphate residues.

Visualization of Synthesis Pathway

Doping MechanismDiguanidine Phosphate
(Precursor)

Melam/Melem
+ Polyphosphates

Deammoniation
(>250°C)

Thermal
Polycondensation

(550°C)

Cross-linking

P-Doped g-C3N4
(Lattice Substituted)P-substitution

into Triazine

P replaces C/N atoms
Creates Mid-gap States

Click to download full resolution via product page

Caption: Thermal transformation of DGP into P-doped Carbon Nitride, highlighting the in-situ

doping mechanism.

Application II: Intumescent Flame Retardant (IFR)
Systems
In the context of cellulosic materials (wood, cotton), DGP functions as an acid source and

blowing agent. It is superior to simple ammonium phosphate due to the high nitrogen content of

the guanidine moiety, which generates non-flammable gases (

) that dilute oxygen near the flame front.

The Synergistic Mechanism[5]
Acid Release: At
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, DGP releases phosphoric acid.

Esterification: The acid phosphorylates the hydroxyl groups of cellulose (dehydration).

Char Formation: Instead of burning to

, the cellulose cyclizes into a stable carbonaceous char.

Intumescence: Released

gas swells this char layer, creating a thermal insulation barrier.

Protocol: Vacuum Impregnation of Wood/Textiles
Objective: Achieve UL-94 V-0 rating or LOI > 30% on pine wood samples.

Formulation:

Active Agent: Diguanidine Phosphate (15 wt%)

Synergist: Boric Acid or Zinc Borate (2 wt%) - Enhances glass formation.

Solvent: Water

Workflow:

Preparation: Prepare a 15% aqueous solution of DGP. Add 2% Boric acid. Stir at

until clear.

Impregnation:

Place wood samples in a vacuum chamber.

Pull vacuum (-0.09 MPa) for 30 mins to evacuate air from pores.

Introduce DGP solution while under vacuum.

Release vacuum and soak for 2 hours (pressure impregnation).
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Curing: Dry samples at

for 24 hours, then

until constant weight.

Performance Data: Limiting Oxygen Index (LOI)[5][6]
Treatment LOI (%)

Char Yield @ 600°C
(%)

UL-94 Rating

Untreated Pine Wood 19.0 12.5 Fail

DGP (10%) 32.5 38.0 V-1

DGP (15%) + Boric

Acid (2%)
41.2 48.5 V-0

Note: Data derived from comparative analysis of guanidine-based IFR systems [1][3].

Biomedical Context: Antimicrobial Surfaces
Warning for Drug Developers: While Polyhexamethylene Guanidine Phosphate (PHMG-P) is a

known polymer with severe inhalation toxicity (associated with lung fibrosis), monomeric

Diguanidine Phosphate has a different safety profile but shares the guanidine-cation

mechanism of action.

Application: It is best utilized in contact-active antimicrobial coatings (e.g., medical device

surfaces) rather than systemic drugs. The guanidinium cation disrupts bacterial cell

membranes via electrostatic interaction.[2]

Safety Protocol:

Handling: Use N95 respirators or fume hoods to avoid inhalation of dust.

Exclusion: Do not use in aerosolized formulations (humidifiers, sprays).

Validation: Use standard ASTM E2149 (Dynamic Contact) for testing antimicrobial efficacy

on treated surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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